Positive and negative photopatterning of metal oxides on silicon via bipolar electrochemical depositionElectronic supplementary information (ESI) available: experimental details, XRD profiles, optical and SEM micrographs. See http://www.rsc.org/suppdata/cc/b1/b104586p/

Chemical Communications Pub Date: 2001-08-09 DOI: 10.1039/B104586P

Abstract

Negative and positive microscale patterning of metal oxides is efficiently and rapidly carried out on flat Si(100) surfaces via a simple white light assisted bipolar electrochemical process.

Recommended Literature